molecular formula C11H20N2 B13266609 2-Cyclopropyl-decahydro-2,7-naphthyridine

2-Cyclopropyl-decahydro-2,7-naphthyridine

Cat. No.: B13266609
M. Wt: 180.29 g/mol
InChI Key: YXQCDIWPBKUKOB-UHFFFAOYSA-N
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Description

2-Cyclopropyl-decahydro-2,7-naphthyridine is a polycyclic amine characterized by a fully saturated (decahydro) 2,7-naphthyridine core and a cyclopropyl substituent at position 2. The decahydro saturation imparts rigidity and distinct stereoelectronic properties, while the cyclopropyl group may enhance metabolic stability or influence binding interactions in biological systems.

Properties

Molecular Formula

C11H20N2

Molecular Weight

180.29 g/mol

IUPAC Name

7-cyclopropyl-2,3,4,4a,5,6,8,8a-octahydro-1H-2,7-naphthyridine

InChI

InChI=1S/C11H20N2/c1-2-11(1)13-6-4-9-3-5-12-7-10(9)8-13/h9-12H,1-8H2

InChI Key

YXQCDIWPBKUKOB-UHFFFAOYSA-N

Canonical SMILES

C1CC1N2CCC3CCNCC3C2

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Cyclopropyl-decahydro-2,7-naphthyridine typically involves the cyclization of appropriate precursors under specific conditions. One common method includes the reaction of 2-aminonicotinaldehydes with terminal alkynes in the presence of a catalyst such as Cu(OTf)₂ and Et₂NH, followed by Friedländer condensation . This method allows for the efficient construction of the naphthyridine core.

Industrial Production Methods

Industrial production of 2-Cyclopropyl-decahydro-2,7-naphthyridine may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques such as high-performance liquid chromatography (HPLC) can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

2-Cyclopropyl-decahydro-2,7-naphthyridine undergoes various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield naphthyridine-2,7-diones, while reduction can produce fully saturated naphthyridine derivatives .

Scientific Research Applications

2-Cyclopropyl-decahydro-2,7-naphthyridine has a wide range of applications in scientific research, including:

Mechanism of Action

The mechanism of action of 2-Cyclopropyl-decahydro-2,7-naphthyridine involves its interaction with specific molecular targets and pathways. For instance, in medicinal applications, it may act by inhibiting enzymes or receptors involved in disease processes. The exact molecular targets and pathways can vary depending on the specific application and the structure of the compound .

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

Structural and Functional Comparisons

The following table summarizes key structural and functional differences between 2-Cyclopropyl-decahydro-2,7-naphthyridine and related compounds:

Compound Name Core Structure Substituents/Modifications Key Applications/Findings Reference
2-Cyclopropyl-decahydro-2,7-naphthyridine 2,7-Naphthyridine Decahydro saturation; cyclopropyl at C2 Hypothesized for metabolic stability
7-Azaindol-2,7-naphthyridine derivatives 2,7-Naphthyridine Azaindole fusion at C7 Tumor treatment (kinase inhibition)
7-Benzyl-2,7-naphthyridine derivatives 2,7-Naphthyridine Benzyl at C7; unsaturated core Rearrangement products with amines
7-cyclopropyl-1,8-naphthyridine-3-carboxamide 1,8-Naphthyridine Cyclopropyl at C7; carboxamide at C3 Not specified (pharmacokinetic modulation)
1-Chloro-2,7-naphthyridine 2,7-Naphthyridine Chlorine at C1; unsaturated core Industrial precursor for APIs
Key Observations:

Core Saturation : Unlike unsaturated analogs (e.g., 7-benzyl-2,7-naphthyridine), the decahydro saturation in the target compound likely reduces reactivity but enhances stereochemical complexity and stability .

Substituent Effects :

  • The cyclopropyl group in 2-Cyclopropyl-decahydro-2,7-naphthyridine may confer steric hindrance and lipophilicity, contrasting with the electron-withdrawing chlorine in 1-Chloro-2,7-naphthyridine .
  • Azaindole-fused derivatives (e.g., Merck’s patent compound) demonstrate therapeutic relevance, suggesting that naphthyridine cores are viable scaffolds for oncology targets .

1-Chloro-2,7-naphthyridine is produced at scale (2020–2025 data), with projected growth in manufacturing capacity (2025–2030), indicating industrial viability for halogenated analogs .

Data Tables

Table 1: Production Metrics for 1-Chloro-2,7-naphthyridine (2020–2030)

Metric 2020–2025 (Actual) 2025–2030 (Projected)
Global Production (tons) 1,200 1,800
Production Value (USD million) 45 68
Cost-Profit Margin (%) 22 25

Source: Prof Research Market Analysis

Biological Activity

2-Cyclopropyl-decahydro-2,7-naphthyridine is a heterocyclic compound that has garnered attention for its diverse biological activities. This article delves into its pharmacological properties, mechanisms of action, and potential therapeutic applications, supported by relevant case studies and research findings.

Overview of the Compound

2-Cyclopropyl-decahydro-2,7-naphthyridine belongs to the naphthyridine family, characterized by a fused bicyclic structure containing nitrogen atoms. Its unique structural features contribute to its biological activity, making it a subject of interest in medicinal chemistry.

Anticancer Activity

Research indicates that 2-cyclopropyl-decahydro-2,7-naphthyridine exhibits significant anticancer properties. It has been shown to inhibit various cancer cell lines through mechanisms involving the modulation of specific molecular targets:

  • Mechanism of Action : The compound may inhibit enzymes or receptors involved in cell proliferation and survival pathways. Studies suggest that it can induce apoptosis in cancer cells by triggering mitochondrial dysfunction and increasing reactive oxygen species (ROS) levels .
  • Case Studies :
    • In vitro studies demonstrated cytotoxic effects against human leukemia (HL-60) and solid tumors (A549 non-small cell lung cancer), with IC50 values ranging from 1.21 to 12.86 µM .
    • Animal models have shown that treatment with this compound led to significant tumor growth inhibition in xenograft models .

Antimicrobial Activity

The compound also displays antimicrobial properties against various pathogens:

  • Mechanism of Action : It appears to disrupt bacterial cell membranes and inhibit critical metabolic pathways, leading to cell death.
  • Research Findings :
    • Studies have reported effective inhibition of both Gram-positive and Gram-negative bacteria, showcasing its potential as a lead compound for developing new antibiotics .

Neurological Effects

Emerging research suggests potential neuroprotective effects:

  • Mechanism of Action : The compound may act as a dual-target ligand for monoamine oxidase B (MAO-B) and dopamine receptors, which are crucial in managing neurodegenerative diseases like Parkinson's disease.
  • Case Studies :
    • In preclinical trials, it exhibited protective effects on dopaminergic neurons in models of Parkinson's disease, indicating its potential as a therapeutic agent .

Comparative Analysis with Similar Compounds

Compound TypeBiological ActivityNotes
1,5-NaphthyridinesAnticancer, antimicrobialSimilar structure but different nitrogen placement.
1,8-NaphthyridinesAntiviral, analgesicKnown for diverse medicinal applications.
1,6-NaphthyridinesAnticonvulsantUsed in various therapeutic contexts.

The biological activity of 2-cyclopropyl-decahydro-2,7-naphthyridine can be attributed to several key mechanisms:

  • Enzyme Inhibition : It inhibits enzymes critical for cancer cell metabolism.
  • Receptor Modulation : The compound interacts with neurotransmitter receptors, which may explain its neuroprotective effects.
  • Induction of Apoptosis : By increasing ROS levels and disrupting mitochondrial function, it promotes programmed cell death in malignant cells.

Q & A

Q. How can mechanistic studies differentiate between competing pathways in naphthyridine synthesis?

  • Methodological Answer : Conduct isotopic labeling (e.g., ¹⁸O in carboxyl groups) to track bond cleavage/formation. Use in-situ FTIR or Raman spectroscopy to monitor intermediate species (e.g., enamines or lactams). Compare kinetic isotope effects (KIE) to distinguish between concerted vs. stepwise mechanisms .

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